![molecular formula C9H13NOS B1467011 [1-(Thiophen-2-ylmethyl)azetidin-3-yl]methanol CAS No. 1484133-67-6](/img/structure/B1467011.png)
[1-(Thiophen-2-ylmethyl)azetidin-3-yl]methanol
Overview
Description
1-(Thiophen-2-ylmethyl)azetidin-3-yl]methanol, also known as 1-TAM, is an organic compound with a variety of uses in the scientific and medical research fields. It is a synthetic derivative of the naturally occurring thiophene ring and is commonly used in the synthesis of other compounds and materials. 1-TAM has been studied extensively for its potential applications in drug discovery, drug delivery, and other therapeutic applications.
Scientific Research Applications
Catalytic Asymmetric Additions
A study developed an approach for the preparation of enantiopure N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol, demonstrating its efficacy in catalytic asymmetric addition of organozinc reagents to aldehydes. This process achieved high enantioselectivity, showcasing the potential of similar azetidine-based backbones in catalysis Mincan Wang et al., 2008.
Enantiodiscrimination of α-Racemic Carboxylic Acids
Research using optically pure aziridin-2-yl methanols for enantiodiscrimination of α-racemic carboxylic acids revealed their effectiveness as sensors. This method allows for the determination of enantiomeric excess (ee) values, indicating applications in chiral analysis Martyna Malinowska et al., 2020.
Anticancer Activity
An unexpected formation of copper(II) complexes containing thiophen-2-ylmethyl derivatives showed promising in vitro cytotoxicity against MCF-7 and HeLa cell lines, surpassing cisplatin. This highlights the potential for developing new cancer therapies P. Naveen et al., 2017.
Antimicrobial Activities
Synthesis and evaluation of 4-thiazolidinones and 2-azetidinones derivatives from chalcone were performed to test their antibacterial and antifungal properties. These compounds displayed significant activity against various bacterial and fungal strains, suggesting their use in developing antimicrobial agents N. Patel & Minesh D. Patel, 2017.
Polymerization and Material Science Applications
Investigations into the polymerization of azetidine highlighted the formation of compounds with varying amino functions, which could have implications in material science and polymer chemistry E. Schacht & E. Goethals, 1974.
properties
IUPAC Name |
[1-(thiophen-2-ylmethyl)azetidin-3-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NOS/c11-7-8-4-10(5-8)6-9-2-1-3-12-9/h1-3,8,11H,4-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUWCMWAVTGGEEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CC2=CC=CS2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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